Cas no 480438-64-0 ((3-propanoylphenyl)boronic acid)

(3-Propanoylphenyl)boronic acid is a boronic acid derivative featuring a propanoyl functional group at the meta position of the phenyl ring. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety facilitates efficient carbon-carbon bond formation with aryl or vinyl halides. The propanoyl group enhances its reactivity and selectivity in certain transformations, making it valuable in pharmaceutical and materials science research. Its stability under mild conditions and compatibility with diverse reaction environments further contribute to its utility in synthetic chemistry. The compound is typically handled under inert conditions to preserve its reactivity and is available in high purity for precision applications.

(3-propanoylphenyl)boronic acid structure

480438-64-0 structure

Product Name:(3-propanoylphenyl)boronic acid

CAS No:480438-64-0

MF:C₉H₁₁BO₃

MW:177.992842912674

MDL:MFCD04039037

CID:2118348

PubChem ID:4197360

Update Time:2025-06-07

(3-propanoylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- 3-Propionylphenyl boronic acid
- (3-propanoylphenyl)boronic acid
- 3-(Propionyl)benzeneboronic acid
- (3-propionylphenyl)boronic acid
- Z1255489444
- 3-PROPIONYLBENZENEBORONICACID
- DB-070905
- SCHEMBL15459674
- AKOS004116035
- AB17299
- 1-(3-Boronophenyl)propan-1-one
- 3-PROPIONYLPHENYLBORONIC ACID
- DTXSID60400709
- EN300-8115723
- MFCD04039037
- 480438-64-0
- MDL： MFCD04039037
- Inchi： 1S/C9H11BO3/c1-2-9(11)7-4-3-5-8(6-7)10(12)13/h3-6,12-13H,2H2,1H3
- InChI Key： HNEGUQPUGHVSEQ-UHFFFAOYSA-N
- SMILES： O=C(CC)C1C=CC=C(B(O)O)C=1

Computed Properties

Exact Mass: 178.0801244Da
Monoisotopic Mass: 178.0801244Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing
Topological Polar Surface Area: 57.5Å²

(3-propanoylphenyl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D965302-500mg	1-(3-Boronophenyl)propan-1-one	480438-64-0	95%	500mg	$495	2024-08-03
Enamine	EN300-8115723-0.05g	(3-propanoylphenyl)boronic acid	480438-64-0	95.0%	0.05g	$315.0	2025-03-21
Enamine	EN300-8115723-0.1g	(3-propanoylphenyl)boronic acid	480438-64-0	95.0%	0.1g	$470.0	2025-03-21
Enamine	EN300-8115723-0.25g	(3-propanoylphenyl)boronic acid	480438-64-0	95.0%	0.25g	$672.0	2025-03-21
Enamine	EN300-8115723-0.5g	(3-propanoylphenyl)boronic acid	480438-64-0	95.0%	0.5g	$1058.0	2025-03-21
Enamine	EN300-8115723-1.0g	(3-propanoylphenyl)boronic acid	480438-64-0	95.0%	1.0g	$1357.0	2025-03-21
Enamine	EN300-8115723-2.5g	(3-propanoylphenyl)boronic acid	480438-64-0	95.0%	2.5g	$2660.0	2025-03-21
Enamine	EN300-8115723-5.0g	(3-propanoylphenyl)boronic acid	480438-64-0	95.0%	5.0g	$3935.0	2025-03-21
Enamine	EN300-8115723-10.0g	(3-propanoylphenyl)boronic acid	480438-64-0	95.0%	10.0g	$5837.0	2025-03-21
Enamine	EN300-8115723-1g	(3-propanoylphenyl)boronic acid	480438-64-0	95%	1g	$1357.0	2023-09-02